Cas no 2227854-45-5 (rac-(1R,3R)-3-5-(methoxycarbonyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-5-(methoxycarbonyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227854-45-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6206900
• PubChem ID: 165701343
• Update Time: 2025-05-22

rac-(1R,3R)-3-5-(methoxycarbonyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-5-(methoxycarbonyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• rac-(1R,3R)-3-[5-(methoxycarbonyl)furan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227854-45-5
• EN300-1738486

• Inchi： 1S/C12H14O5/c1-12(2)8(9(12)10(13)14)6-4-5-7(17-6)11(15)16-3/h4-5,8-9H,1-3H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： PZSYLVFSLRVFND-BDAKNGLRSA-N
• SMILES： O1C(C(=O)OC)=CC=C1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on rac-(1R,3R)-3-5-(methoxycarbonyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-[5-(Methoxycarbonyl)furan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-[5-(methoxycarbonyl)furan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227854-45-5) is a structurally complex organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and stereochemistry, which contribute to its versatile properties. Recent advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and applications.

The molecular structure of this compound features a furan ring substituted with a methoxycarbonyl group at the 5-position. This substitution pattern enhances the molecule's electronic properties and reactivity. Additionally, the presence of a cyclopropane ring fused with a carboxylic acid group introduces rigidity and potential for hydrogen bonding interactions. These structural elements make the compound an intriguing candidate for drug design and material synthesis.

Recent studies have focused on the synthesis of this compound using enantioselective methods. Researchers have employed organocatalytic approaches to achieve high enantiomeric excess (ee), which is crucial for its application in chiral recognition and asymmetric catalysis. The use of proline derivatives as catalysts has proven particularly effective in constructing the desired stereochemistry. Furthermore, advancements in transition metal-catalyzed cycloaddition reactions have enabled efficient construction of the cyclopropane ring system.

The compound's physical and chemical properties have been extensively studied to understand its behavior under various conditions. For instance, its solubility in organic solvents has been optimized through modifications in the substituent pattern. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These findings are essential for predicting its behavior in biological systems and industrial applications.

In terms of applications, this compound has shown promise as a building block for more complex molecules with bioactive properties. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis. Additionally, its rigid structure makes it a potential candidate for use in supramolecular assemblies and nanotechnology.

Recent research has also delved into the toxicological profile of this compound to assess its safety for biomedical applications. Preliminary studies indicate that it exhibits low toxicity in vitro, making it a viable option for drug development. However, further investigations are required to fully understand its pharmacokinetics and bioavailability.

Looking ahead, the development of novel synthetic routes for this compound remains a priority. Researchers are exploring green chemistry approaches to minimize environmental impact while maintaining high yields and selectivity. The integration of machine learning algorithms into synthetic planning is expected to accelerate the discovery of optimal reaction conditions.

In conclusion, rac-(1R,3R)-3-[5-(methoxycarbonyl)furan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups position it as a valuable tool in modern chemistry research. Continued exploration into its properties and applications will undoubtedly yield new insights and innovations in the coming years.